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Compound of Interest

Compound Name: p-Sexiphenyl

Cat. No.: B032268 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal procedures for p-
Sexiphenyl, a common compound in various research and development settings. Adherence

to these procedures is crucial for maintaining laboratory safety and ensuring environmental

compliance.

Key Disposal and Safety Information
According to Safety Data Sheets (SDS), p-Sexiphenyl is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals. However, proper handling and disposal are still necessary to maintain a safe

laboratory environment.

Summary of p-Sexiphenyl Properties:
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Property Value Reference

Physical State Solid (Cream-colored powder)

Molecular Formula C36H26

Molecular Weight 458.59 g/mol

Melting Point 424 °C (795.2 °F)

Solubility Insoluble in water

Stability Stable under normal conditions

Disposal Procedures
The primary recommendation for the disposal of p-Sexiphenyl is to engage a licensed waste

disposal company. This ensures that all local and national regulations are met.

Step-by-Step Disposal Guidance:

Waste Collection:

Collect waste p-Sexiphenyl in a suitable, clearly labeled, and tightly closed container.

Avoid mixing with other chemical wastes unless explicitly permitted by your institution's

waste management guidelines.

Accidental Spills:

In case of a spill, wear appropriate personal protective equipment (PPE), including gloves

and safety glasses.

Sweep up the spilled solid material, taking care to avoid creating dust.

Collect the swept material into a suitable container for disposal.

Prevent the product from entering drains.

Contaminated Materials:
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Any materials, such as gloves or weighing paper, that come into contact with p-
Sexiphenyl should be collected and disposed of as chemical waste.

Final Disposal:

Entrust the collected waste to a licensed and qualified waste disposal service.

Ensure that the disposal method complies with all applicable federal, state, and local

regulations.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of p-
Sexiphenyl.
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Start: p-Sexiphenyl Waste
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End: Proper Disposal
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p-Sexiphenyl Disposal Workflow
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Experimental Protocols
Due to its classification as a non-hazardous and stable compound, there are no specific

experimental protocols, such as neutralization or degradation, recommended for the disposal of

p-Sexiphenyl. The primary method of disposal is through professional waste management

services.

Environmental and Health Hazards
While not classified as hazardous, it is important to prevent p-Sexiphenyl from entering the

environment. Due to its low water solubility, it is not likely to be mobile in the environment.

There is no data available on its ecotoxicity. Direct contact with skin, eyes, and clothing should

be avoided, and inhalation of dust should be minimized by handling in a well-ventilated area. In

case of contact, rinse the affected area with plenty of water.

To cite this document: BenchChem. [Proper Disposal of p-Sexiphenyl: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032268#p-sexiphenyl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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